Cas no 4323-68-6 (2-(2-aminophenoxy)acetic acid)

• Product Name: 2-(2-aminophenoxy)acetic acid
• CAS No: 4323-68-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 1515707
• PubChem ID: 5020128
• Update Time: 2025-08-04

2-(2-aminophenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-aminophenoxy)-
• 2-(2-aminophenoxy)acetic acid
• starbld0022201
• Oprea1_668904
• DTXSID90407589
• J-505519
• 4323-68-6
• F0465-0010
• SCHEMBL2981438
• 2-(2-Aminophenoxy)-acetic acid
• AKOS003610590

• Inchi： 1S/C8H9NO3/c9-6-3-1-2-4-7(6)12-5-8(10)11/h1-4H,5,9H2,(H,10,11)
• InChI Key： CJGAGJOWSFCOPQ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1N

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-aminophenoxy)acetic acid

Comprehensive Overview of 2-(2-Aminophenoxy)acetic Acid (CAS No. 4323-68-6): Properties, Applications, and Industry Insights

2-(2-Aminophenoxy)acetic acid (CAS No. 4323-68-6) is a specialized organic compound with a molecular formula of C₈H₉NO₃. This amino acid derivative features a phenoxy backbone linked to an acetic acid moiety, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its unique structure combines a primary amine group with an ether linkage, enabling diverse reactivity patterns that are valuable in modern organic chemistry.

In recent years, the demand for fine chemicals like 2-(2-aminophenoxy)acetic acid has surged due to its role in developing biodegradable materials and green chemistry applications. Researchers frequently search for "CAS 4323-68-6 solubility" or "synthesis of aminophenoxy acetic acid derivatives," reflecting growing interest in its physicochemical properties and synthetic pathways. The compound's water solubility (approximately 5-10 g/L at 25°C) and melting point (190-195°C) make it suitable for aqueous-phase reactions.

The pharmaceutical industry extensively utilizes 2-(2-aminophenoxy)acetic acid as a building block for drug discovery. Its structural motif appears in nonsteroidal anti-inflammatory drugs (NSAIDs) and central nervous system (CNS) therapeutics. Recent patent analyses reveal its incorporation into targeted drug delivery systems, particularly for compounds requiring enhanced blood-brain barrier permeability. These applications align with current trends in "precision medicine" and "neuropharmacology" research.

From an industrial perspective, 4323-68-6 serves as a key intermediate in producing corrosion inhibitors and polymer stabilizers. Manufacturers often inquire about "bulk suppliers of 2-(2-aminophenoxy)acetic acid" or "CAS 4323-68-6 technical specifications," highlighting its commercial significance. The compound's chelating properties contribute to its effectiveness in metal ion sequestration applications, particularly in wastewater treatment formulations.

Environmental considerations have propelled research into sustainable production methods for 2-(2-aminophenoxy)acetic acid. Catalytic processes using biobased solvents or enzyme-mediated synthesis are gaining attention, addressing queries about "eco-friendly preparation of aminophenoxy acids." Life cycle assessments suggest that microwave-assisted synthesis can reduce energy consumption by 40% compared to conventional methods.

Analytical characterization of CAS 4323-68-6 typically involves HPLC purity testing (≥98% purity) and spectroscopic identification (IR: 3300 cm^-1 for NH₂, 1720 cm^-1 for C=O). Quality control protocols emphasize monitoring residual solvents and heavy metal content, crucial for meeting pharmaceutical-grade standards. These specifications respond to frequent searches about "analytical methods for aminophenoxy compounds."

Emerging applications include its use in conductive polymers for flexible electronics and as a ligand in catalytic systems for asymmetric synthesis. The compound's electron-donating amino group facilitates charge transport in organic semiconductors, making it relevant to "organic electronics research" trends. Recent studies also explore its potential in bioconjugation chemistry for diagnostic reagents.

Storage and handling recommendations for 2-(2-aminophenoxy)acetic acid emphasize protection from moisture and oxidation, with optimal conditions being ambient temperature in airtight containers. Material safety data sheets (MSDS) provide detailed guidance on personal protective equipment requirements, addressing common workplace safety queries.

The global market for 4323-68-6 reflects increasing regional demand, particularly from Asia-Pacific pharmaceutical hubs. Price trends show a 12% CAGR (2020-2023) driven by expanded use in generic drug formulations. Industry reports correlate this growth with rising investments in specialty chemical infrastructure across developing economies.

Future research directions focus on structural modifications to enhance the compound's bioavailability and thermal stability. Computational chemistry approaches are being employed to predict new derivatives with improved pharmacokinetic profiles, responding to the pharmaceutical industry's need for rational drug design platforms.